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Compound of Interest

Compound Name: GW791343 dihydrochloride

Cat. No.: B10762275 Get Quote

GW791343 Dihydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of GW791343
dihydrochloride. Below you will find frequently asked questions (FAQs) and troubleshooting

guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is GW791343 dihydrochloride and what is its mechanism of action?

A1: GW791343 dihydrochloride is a potent, species-specific allosteric modulator of the P2X7

receptor.[1][2] It functions as a negative allosteric modulator of the human P2X7 receptor with a

pIC50 of 6.9-7.2.[1][3][4] In contrast, it acts as a positive allosteric modulator at the rat P2X7

receptor, enhancing agonist responses.[3][5] This compound is a non-competitive inhibitor and

does not bind to the ATP binding site on the P2X7 receptor.[3][5] It is often used in neurological

disease research.[1]

Q2: What are the general solubility characteristics of GW791343 dihydrochloride?

A2: GW791343 dihydrochloride is soluble in organic solvents like Dimethyl Sulfoxide (DMSO)

and in aqueous solutions.[6][7] One source indicates solubility in water up to 100 mM.[6] For in
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vivo and some in vitro applications, co-solvent systems are frequently employed to achieve

desired concentrations and maintain stability.[1]

Q3: How should I prepare a stock solution of GW791343 dihydrochloride?

A3: A common method for preparing a stock solution is to dissolve GW791343
dihydrochloride in DMSO.[5][7] For example, a 10 mM stock solution in DMSO is often used.

[1] It is recommended to use a newly opened bottle of DMSO to ensure its quality.[1] To prevent

degradation from multiple freeze-thaw cycles, it is advisable to aliquot the stock solution into

smaller volumes for storage.[1]

Q4: How should I store solutions of GW791343 dihydrochloride?

A4: For long-term stability, stock solutions should be stored at -80°C for up to 6 months or at

-20°C for up to 1 month, preferably under a nitrogen atmosphere.[1] The solid form of the

compound should be stored under desiccating conditions and can be stable for up to 12

months.[6]

Troubleshooting Guide
Issue: The compound is not fully dissolving in the chosen solvent.

Solution 1: Gentle Heating and Sonication. If you observe precipitation or phase separation

during preparation, gentle heating and/or sonication can be used to facilitate dissolution.[1]

Be cautious with the temperature to avoid degradation of the compound.

Solution 2: Verify Solvent Quality. The quality of the solvent, especially DMSO, is crucial.

DMSO is hygroscopic and can absorb water, which may affect the solubility of the

compound. Using a fresh, high-purity solvent is recommended.[1]

Solution 3: Consider a Co-solvent System. For aqueous-based assays or in vivo studies,

using a single solvent may not be sufficient. A co-solvent system can significantly improve

solubility. Detailed protocols for such systems are provided below.

Issue: Precipitation occurs when diluting the DMSO stock solution into an aqueous buffer.
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Solution: Use an intermediate solvent or a specific formulation. Directly diluting a

concentrated DMSO stock into an aqueous buffer can cause the compound to precipitate out

of solution. To avoid this, consider using a formulation designed for aqueous compatibility.

Several protocols for in vivo preparations are available that address this issue by using co-

solvents like PEG300, Tween-80, or SBE-β-CD.[1]

Quantitative Solubility Data
Solvent/System Concentration Notes

Water up to 100 mM [6]

DMSO ≥ 42 mg/mL (93.89 mM) Sonication is recommended.[7]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2 mg/mL (4.47 mM) Clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2 mg/mL (4.47 mM) Clear solution.[1]

10% DMSO, 90% Corn Oil ≥ 2 mg/mL (4.47 mM) Clear solution.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh the required amount of GW791343 dihydrochloride powder.

Add the appropriate volume of high-purity DMSO to achieve a 10 mM concentration.

Vortex or sonicate the solution until the compound is completely dissolved.

Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.[1]

Protocol 2: Preparation of a Working Solution for In Vivo Studies (Co-solvent System)

This protocol provides an example of preparing a 2 mg/mL working solution.[1]
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Prepare a 20 mg/mL stock solution of GW791343 dihydrochloride in DMSO.

To prepare a 1 mL working solution, take 100 µL of the 20 mg/mL DMSO stock solution.

Add 400 µL of PEG300 to the DMSO stock and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again.

Finally, add 450 µL of saline to bring the total volume to 1 mL and mix until a clear solution is

obtained.

It is recommended to prepare this working solution fresh on the day of use.[1]
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Caption: P2X7 receptor signaling pathway and the modulatory effect of GW791343.
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Caption: Workflow for preparing GW791343 dihydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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